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Compound of Interest

Compound Name: 2-(Aminomethyl)-4-bromophenol

Cat. No.: B1330120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

toxicological profile of 2-(Aminomethyl)-4-bromophenol (CAS No. 58349-96-5). The

information is intended for laboratory personnel and professionals involved in drug

development and scientific research.

Chemical and Physical Properties
2-(Aminomethyl)-4-bromophenol is a substituted phenol derivative. A clear understanding of

its physical and chemical properties is fundamental to its safe handling and use in experimental

settings.

Property Value Source

Molecular Formula C₇H₈BrNO --INVALID-LINK--

Molecular Weight 202.05 g/mol --INVALID-LINK--

Appearance Solid [Various Suppliers]

Melting Point 185 - 189 °C (365 - 372 °F) --INVALID-LINK--[1]

log Pow (Octanol/Water

Partition Coefficient)
ca. -0.09 (at 25 °C, pH 7.5) --INVALID-LINK--[1]

Storage Temperature 2-8°C, under inert gas --INVALID-LINK--[2]
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Toxicological Profile
The toxicological data for 2-(Aminomethyl)-4-bromophenol indicates that it is a hazardous

substance requiring careful handling. The primary concerns are acute toxicity, skin and eye

irritation, sensitization, and potential mutagenicity.[1]

Toxicological
Endpoint

Result Species Method Source

Acute Oral

Toxicity (LD50)
671 mg/kg

Rat (male and

female)

OECD Test

Guideline 401 (or

similar)

--INVALID-LINK--

[1]

Skin

Corrosion/Irritatio

n

Causes skin

irritation
Rabbit

OECD Test

Guideline 404 (or

similar)

--INVALID-LINK--

[1]

Serious Eye

Damage/Irritation

Causes serious

eye irritation
Rabbit

OECD Test

Guideline 405 (or

similar)

--INVALID-LINK--

[1]

Respiratory or

Skin

Sensitization

May cause an

allergic skin

reaction

Guinea pig

Buehler Test

(OECD Test

Guideline 406 or

similar)

--INVALID-LINK--

[1]

Germ Cell

Mutagenicity

Suspected of

causing genetic

defects

Not specified

Ames Test

(OECD Test

Guideline 471 or

similar) is a

common method.

--INVALID-LINK--

[1]

Specific Target

Organ Toxicity

(Repeated

Exposure)

May cause

damage to

organs (Kidney)

through

prolonged or

repeated

exposure.

Not specified Not specified
--INVALID-LINK--

[1]
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Hazard Identification and Safety Precautions
This compound is classified as harmful if swallowed or inhaled, a skin and eye irritant, a skin

sensitizer, and is suspected of causing genetic defects.[1] It may also cause damage to the

kidneys through prolonged or repeated exposure and is very toxic to aquatic life with long-

lasting effects.[1]

GHS Hazard Statements:

H302 + H332: Harmful if swallowed or if inhaled.[1]

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.[1]

H319: Causes serious eye irritation.

H341: Suspected of causing genetic defects.[1]

H373: May cause damage to organs (Kidney) through prolonged or repeated exposure.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Experimental Protocols
The toxicological data presented are typically generated using standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

Acute Oral Toxicity (based on OECD Test Guideline 401,
now obsolete but historically used)

Objective: To determine the median lethal dose (LD50) of a substance after a single oral

administration.[3][4]

Test Animals: Typically, rats are used.[3]

Procedure:
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The test substance is administered in graduated doses to several groups of animals, with

one dose per group.[3]

Animals are observed for a specified period (e.g., 14 days) for signs of toxicity and

mortality.[3]

The LD50 is calculated statistically as the dose expected to cause death in 50% of the

animals.[3]

Acute Dermal Irritation/Corrosion (based on OECD Test
Guideline 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.[5][6][7]

Test Animals: Albino rabbits are the preferred species.[7][8]

Procedure:

A single dose of the test substance is applied to a small area of the animal's skin.[8]

The treated area is observed for signs of erythema (redness) and edema (swelling) at

specified intervals.[7]

The severity of the skin reactions is scored and evaluated to determine the level of

irritation.[7]

Acute Eye Irritation/Corrosion (based on OECD Test
Guideline 405)

Objective: To determine the potential of a substance to cause eye irritation or corrosion.[1][9]

[10][11]

Test Animals: Albino rabbits are the preferred species.[9][12]

Procedure:

A single dose of the test substance is applied to the eye of the test animal.[10]
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The eye is examined at specified intervals for effects on the cornea, iris, and conjunctiva.

[10]

The severity of the ocular lesions is scored to classify the irritancy potential of the

substance.[10]

Skin Sensitization (based on OECD Test Guideline 406 -
Buehler Test)

Objective: To assess the potential of a substance to induce skin sensitization (allergic contact

dermatitis).[13][14][15][16][17]

Test Animals: Guinea pigs are commonly used.[13][14]

Procedure:

Induction Phase: The test substance is applied topically to the skin of the test animals

multiple times.[17]

Challenge Phase: After a rest period, a non-irritating concentration of the substance is

applied to a different skin area.[13][15][17]

The skin reaction at the challenge site is observed and scored to determine if sensitization

has occurred.[14]

Bacterial Reverse Mutation Test (Ames Test, based on
OECD Test Guideline 471)

Objective: To detect the mutagenic potential of a chemical by its ability to induce reverse

mutations in strains of Salmonella typhimurium and Escherichia coli.[18][19][20]

Procedure:

Bacterial strains requiring a specific amino acid for growth are exposed to the test

substance, with and without metabolic activation (e.g., S9 mix).[20]

The bacteria are plated on a medium lacking the required amino acid.[19][20]
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The number of revertant colonies (colonies that can grow in the absence of the amino

acid) is counted. A significant increase in revertant colonies compared to the control

indicates mutagenic potential.[19]

Safe Handling and Personal Protective Equipment
(PPE)
Given the hazardous nature of 2-(Aminomethyl)-4-bromophenol, strict adherence to safety

protocols is mandatory.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[1]

Ensure that eyewash stations and safety showers are readily accessible.[21]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection:

Wear protective gloves (e.g., nitrile rubber).[1]

Wear a lab coat or other protective clothing.

Respiratory Protection: If dusts are generated, a NIOSH/MSHA-approved respirator is

required.[1]

Handling and Storage
Avoid generation of dust.[1]

Do not breathe dust.[1]

Wash hands thoroughly after handling.[1]

Store in a tightly closed, dry, and well-ventilated place.[1]
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The substance is reported to be air, light, and moisture sensitive; handle and store under an

inert gas.[1]

Visualized Workflows and Pathways
Safe Handling Workflow
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Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Select Appropriate PPE

Prepare Fume Hood

Weigh Compound

Dissolve in Solvent

Perform Reaction

Decontaminate Glassware

Dispose of Hazardous Waste

Clean Work Area

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-(Aminomethyl)-4-bromophenol.
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Hypothetical Toxicological Pathway
While specific signaling pathways for 2-(Aminomethyl)-4-bromophenol are not well-

documented, a plausible mechanism can be inferred from the toxicology of related aromatic

amines and bromophenols. Aromatic amines can undergo metabolic activation to reactive

intermediates that can cause cellular damage.[22][23][24][25] Bromophenols have been shown

to be endocrine disruptors and can interfere with cellular processes.[26][27]

Exposure

Metabolic Activation

Adverse Outcomes

Toxicity

2-(Aminomethyl)-4-bromophenol

Metabolic Activation
(e.g., N-oxidation by P450s)

Reactive Intermediates
(e.g., N-hydroxylamine, quinone imine)

DNA Adducts Oxidative Stress Covalent Protein Binding

Mutagenicity Cytotoxicity
(e.g., in Kidney) Skin Sensitization

Click to download full resolution via product page

Caption: A hypothetical toxicological pathway for 2-(Aminomethyl)-4-bromophenol.
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First Aid Measures
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Conclusion
2-(Aminomethyl)-4-bromophenol is a valuable research chemical that requires careful and

informed handling due to its hazardous properties. This guide summarizes the key safety

information, handling procedures, and toxicological data to assist researchers and

professionals in its safe use. Adherence to the outlined safety protocols and a thorough

understanding of the potential hazards are essential for minimizing risk in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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